Cas no 80251-98-5 (Benzo[e]pyrene,1-methyl-)

Benzo[e]pyrene,1-methyl- structure
Benzo[e]pyrene,1-methyl- structure
Product Name:Benzo[e]pyrene,1-methyl-
CAS No:80251-98-5
MF:C21H14
MW:266.335865497589
CID:722934
PubChem ID:133425
Update Time:2025-04-19

Benzo[e]pyrene,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[e]pyrene,1-methyl-
    • 1-methylbenzo(e)pyrene
    • Benzopyrene, methyl-
    • Methylbenzpyren
    • Benzo(e)pyrene, 1-methyl-
    • 80251-98-5
    • DTXSID60230184
    • 1-Mbep
    • 65357-69-9
    • Methylbenzopyrene
    • Inchi: 1S/C21H14/c1-13-9-10-15-12-11-14-5-4-8-18-16-6-2-3-7-17(16)19(13)21(15)20(14)18/h2-12H,1H3
    • InChI Key: XDJHCQPWMRCILL-UHFFFAOYSA-N
    • SMILES: C12C3C=CC(C)=C1C1C=CC=CC=1C1=CC=CC(=CC=3)C=21

Computed Properties

  • Exact Mass: 266.11
  • Monoisotopic Mass: 266.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White crystals or crystalline powder
  • Density: 1.254
  • Boiling Point: 479.4°C at 760 mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.853
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.